Cas no 203047-39-6 (methyl 3-(piperazin-1-yl)methylbenzoate)
methyl 3-(piperazin-1-yl)methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 3-((PIPERAZIN-1-YL)METHYL) BENZOATE
- methyl 3-(piperazin-1-ylmethyl)benzoate
- 3-(1-PIPERAZINYLMETHYL)-BENZOIC ACID METHYL ESTER
- FT-0652304
- KB-202800
- methyl 3-(piperazinylmethyl)benzoate
- SBB068121
- SureCN1512308
- 3-(1-piperazinylmethyl)benzoic acid methyl ester
- Benzoic acid, 3-(1-piperazinylmethyl)-, methyl ester
- 3-(1-PIPERAZINYLMETHYL)-BENZOIC ACID METHYL ESTER;
- methyl 3-(piperazin-1-yl)methylbenzoate
- DTXSID30651286
- METHYL3-((PIPERAZIN-1-YL)methyl)benzoate
- A814422
- EN300-1838486
- SLMZNHRCTAWNQK-UHFFFAOYSA-N
- Methyl 3-[(piperazin-1-yl)methyl]benzoate
- AKOS005137204
- DB-351909
- 203047-39-6
- CS-0226708
- SCHEMBL1512308
-
- MDL: MFCD11112447
- Inchi: 1S/C13H18N2O2/c1-17-13(16)12-4-2-3-11(9-12)10-15-7-5-14-6-8-15/h2-4,9,14H,5-8,10H2,1H3
- InChI Key: SLMZNHRCTAWNQK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(CN2CCNCC2)=C1
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.117±0.06 g/cm3(Predicted)
- Boiling Point: 356.5±32.0 °C(Predicted)
- pka: 9.10±0.10(Predicted)
methyl 3-(piperazin-1-yl)methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K12351-5g |
METHYL 3-((PIPERAZIN-1-YL)methyl) benzoate |
203047-39-6 | >95% | 5g |
$695 | 2023-09-04 | |
| Enamine | EN300-1838486-1g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 1g |
$485.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-5g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 5g |
$1406.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-10g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 10g |
$2085.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-0.05g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 0.05g |
$407.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-0.1g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 0.1g |
$427.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-0.25g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 0.25g |
$447.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-0.5g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 0.5g |
$465.0 | 2023-09-19 | ||
| Enamine | EN300-1838486-1.0g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1838486-2.5g |
methyl 3-[(piperazin-1-yl)methyl]benzoate |
203047-39-6 | 2.5g |
$949.0 | 2023-09-19 |
methyl 3-(piperazin-1-yl)methylbenzoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on methyl 3-(piperazin-1-yl)methylbenzoate
Methyl 3-(piperazin-1-yl)methylbenzoate (CAS No. 203047-39-6): A Comprehensive Overview in Modern Chemical Biology
Methyl 3-(piperazin-1-ylmethyl)benzoate (CAS No. 203047-39-6) is a significant compound in the realm of chemical biology, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its piperazine moiety and benzoate backbone, serves as a versatile scaffold for the development of novel pharmaceutical agents and biochemical probes.
The piperazine functional group, a six-membered heterocyclic amine, is renowned for its ability to enhance the solubility and bioavailability of molecules, making it a preferred choice in drug design. In the context of methyl 3-(piperazin-1-yl)methylbenzoate, this feature contributes to its potential applications in modulating various biological pathways. The benzoate component, on the other hand, provides stability and structural integrity, facilitating its use in both in vitro and in vivo studies.
Recent advancements in chemical biology have highlighted the importance of such hybrid compounds in addressing complex diseases. The integration of the piperazine ring with the benzoate core in methyl 3-(piperazin-1-yl)methylbenzoate has opened new avenues for therapeutic intervention. For instance, studies have demonstrated its potential role in inhibiting enzymes associated with neurological disorders, such as dopamine reuptake transporters. This has sparked interest among researchers looking to develop more effective treatments for conditions like depression and Parkinson's disease.
The compound's unique chemical properties also make it an attractive candidate for use as an intermediate in synthetic chemistry. Its reactivity allows for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are crucial.
In addition to its pharmacological potential, methyl 3-(piperazin-1-yl)methylbenzoate has been explored for its role in biochemical research. Its ability to interact with various biomolecules has made it a useful tool for studying enzyme mechanisms and receptor binding affinities. Such studies are essential for understanding the fundamental processes underlying many diseases and for identifying new therapeutic targets.
The synthesis of methyl 3-(piperazin-1-yl)methylbenzoate involves multi-step organic reactions that highlight the expertise required in modern chemical synthesis. The process typically begins with the condensation of piperazine derivatives with appropriate benzoic acid esters under controlled conditions. Advanced catalytic systems and purification techniques are employed to ensure high yields and purity, which are critical for subsequent biological evaluations.
One of the most compelling aspects of working with methyl 3-(piperazin-1-yl)methylbenzoate is its compatibility with various spectroscopic and analytical methods. This allows researchers to gain comprehensive insights into its structure-property relationships. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular architecture and understanding its interactions at the molecular level.
The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise as a building block for materials science research, particularly in the development of functional polymers and coatings. The presence of both polar and non-polar regions in its structure makes it an excellent candidate for creating amphiphilic materials that can exhibit unique properties under different environmental conditions.
Ongoing research is continuously expanding the scope of applications for methyl 3-(piperazin-1-yl)methylbenzoate. Collaborative efforts between chemists, biologists, and pharmacologists are yielding innovative strategies for leveraging its potential. For example, recent studies have explored its use as a scaffold for designing small-molecule inhibitors targeting cancer-related kinases. These efforts are part of a broader trend towards personalized medicine, where compounds like this one could play a pivotal role.
The regulatory landscape surrounding the use of such compounds is also evolving. As synthetic chemistry advances, so do the methods for ensuring safety and efficacy. Regulatory bodies are increasingly focused on streamlining approval processes for novel therapeutics derived from advanced chemical scaffolds like methyl 3-(piperazin-1-yl)methylbenzoate. This proactive approach is essential for accelerating the development of new drugs that can address unmet medical needs.
In conclusion, methyl 3-(piperazin-1-yl)methylbenzoate (CAS No. 203047-39-6) represents a fascinating compound with diverse applications across chemical biology and beyond. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its potential contributions to medicine and materials science.
203047-39-6 (methyl 3-(piperazin-1-yl)methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)